Cas no 1170000-96-0 (2-(2H-1,3-benzodioxol-5-yl)-N-(5-{[4-(methylsulfanyl)phenyl]methyl}-1,3,4-oxadiazol-2-yl)acetamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-(5-{[4-(methylsulfanyl)phenyl]methyl}-1,3,4-oxadiazol-2-yl)acetamide
• CAS No: 1170000-96-0
• MF: C₁₉H₁₇N₃O₄S
• MW: 383.420983076096
• CID: 5901441
• PubChem ID: 43973950
• Update Time: 2025-07-09

2-(2H-1,3-benzodioxol-5-yl)-N-(5-{[4-(methylsulfanyl)phenyl]methyl}-1,3,4-oxadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-acetamide, N-[5-[[4-(methylthio)phenyl]methyl]-1,3,4-oxadiazol-2-yl]-
• 2-(2H-1,3-benzodioxol-5-yl)-N-(5-{[4-(methylsulfanyl)phenyl]methyl}-1,3,4-oxadiazol-2-yl)acetamide
• 1170000-96-0
• F2368-1693
• 2-(1,3-benzodioxol-5-yl)-N-[5-[(4-methylsulfanylphenyl)methyl]-1,3,4-oxadiazol-2-yl]acetamide
• AKOS024643352
• 2-(benzo[d][1,3]dioxol-5-yl)-N-(5-(4-(methylthio)benzyl)-1,3,4-oxadiazol-2-yl)acetamide

• Inchi： 1S/C19H17N3O4S/c1-27-14-5-2-12(3-6-14)10-18-21-22-19(26-18)20-17(23)9-13-4-7-15-16(8-13)25-11-24-15/h2-8H,9-11H2,1H3,(H,20,22,23)
• InChI Key： RUYHNSUXOCEUIU-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CC(NC3=NN=C(CC4=CC=C(SC)C=C4)O3)=O)C=C2OC1

Computed Properties

• Exact Mass: 383.09397721g/mol
• Monoisotopic Mass: 383.09397721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 11.63±0.70(Predicted)

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-(5-{[4-(methylsulfanyl)phenyl]methyl}-1,3,4-oxadiazol-2-yl)acetamide

2-(2H-1,3-benzodioxol-5-yl)-N-(5-{[4-(methylsulfanyl)phenyl]methyl}-1,3,4-oxadiazol-2-yl)acetamide

The compound CAS No. 117000-96-0, also known as 2-(2H-1,3-benzodioxol-5-yl)-N-(5-{[4-(methylsulfanyl)phenyl]methyl}-1,3,4-oxadiazol-2-yl)acetamide, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and structural features. Recent studies have highlighted its potential as a versatile building block for the development of advanced materials and therapeutic agents.

The molecular structure of this compound is characterized by a combination of aromatic rings and heterocyclic moieties. The presence of the benzodioxole group introduces electronic flexibility, while the oxadiazole ring imparts stability and reactivity. These features make it an ideal candidate for exploring various chemical transformations and functionalization strategies. Researchers have demonstrated that this compound can be readily modified to incorporate additional functional groups, enhancing its utility in diverse applications.

One of the most promising areas of research involving CAS No. 117000-96-0 is its application in drug discovery. The compound's ability to interact with biological targets through multiple binding modes has been extensively studied. Recent findings suggest that it exhibits potent activity against certain enzymes and receptors, making it a valuable lead compound for developing novel therapeutic agents. Its unique pharmacokinetic profile also makes it an attractive candidate for drug delivery systems.

In addition to its medicinal applications, 2-(2H-1,3-benzodioxol-5-yl)-N-(5-{[4-(methylsulfanyl)phenyl]methyl}-1,3,4 oxadiazol 2 yl)acetamide has shown remarkable potential in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of advanced materials such as metal organic frameworks (MOFs). These materials exhibit exceptional properties like high surface area and tunable pore sizes, making them ideal for gas storage and catalysis applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and excellent purity levels. The availability of scalable synthetic routes has further enhanced its applicability in both academic and industrial settings.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the molecule exhibits unique electronic properties due to its conjugated system and heteroatom-rich framework. These insights have paved the way for designing more efficient synthetic pathways and predicting its behavior in various chemical environments.

In conclusion, CAS No. 11700096-based compounds represent a cutting-edge class of molecules with vast potential across multiple disciplines. Their versatility in chemical transformations, combined with their unique structural features, positions them as key players in advancing modern science and technology.